Cas no 882233-17-2 (1-(2-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(2-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 882233-17-2
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 844476
• PubChem ID: 2451344
• Update Time: 2025-06-07

1-(2-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-BENZYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• STL301645
• SBB042740
• 1-[(2-chlorophenyl)methyl]-3,5-dimethylpyrazole-4-carboxylic acid
• NE31734
• Z56928665
• 882233-17-2
• KS-7936
• SR-01000044862
• J-502974
• AKOS000268888
• CS-0220171
• EN300-05944
• SCHEMBL13982968
• SR-01000044862-1
• G36755
• 1-(2-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD04610250
• Inchi： 1S/C13H13ClN2O2/c1-8-12(13(17)18)9(2)16(15-8)7-10-5-3-4-6-11(10)14/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： QSWSBGHWRLNFEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 449.0±45.0 °C at 760 mmHg
• Flash Point: 225.4±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)